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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Sulfo-Cy3-Tetrazine in
super-resolution microscopy applications. This water-soluble and bright fluorescent dye is an
invaluable tool for precise biomolecular labeling and high-resolution imaging.

Sulfo-Cy3-Tetrazine is a click chemistry reagent that contains a tetrazine moiety, enabling a
highly efficient and bioorthogonal reaction with trans-cyclooctene (TCO) or other strained
olefins.[1][2] This inverse-electron-demand Diels-Alder cycloaddition is known for its
exceptional kinetics and selectivity, proceeding rapidly in aqueous environments without the
need for a copper catalyst, making it ideal for live-cell imaging.[3][4]

The sulfonated cyanine dye, Sulfo-Cy3, offers enhanced water solubility, making it well-suited
for labeling proteins and other biomolecules in biological systems.[5][6] Its bright fluorescence
and high photostability are advantageous for demanding imaging techniques like super-
resolution microscopy.[7][8]

Key Features of Sulfo-Cy3-Tetrazine:
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» Bioorthogonal Reactivity: Specifically reacts with TCO-modified molecules for precise
labeling.[1][3]

o High Water Solubility: The sulfo- group enhances solubility in aqueous buffers.[5]

» Bright and Photostable: Sulfo-Cy3 is a bright and robust fluorophore suitable for advanced
imaging.[7][8]

e Fluorogenic Potential: The tetrazine moiety can quench the Cy3 fluorescence, which is
recovered upon reaction with a TCO, leading to a higher signal-to-noise ratio.[9][10] This
fluorogenic property can reduce background fluorescence and may eliminate the need for
washing steps in live-cell imaging.[10][11]

Quantitative Data

The photophysical properties of Sulfo-Cy3 make it an excellent candidate for super-resolution

microscopy.
Property Value Reference(s)
Excitation Maximum (Abs) ~550-554 nm [2][5]
Emission Maximum ~568-570 nm [2][5]
Molar Extinction Coefficient ~150,000-162,000 M~cm~1 [21[7]
Fluorescence Quantum Yield ~0.1-0.31 [71[12]
Stokes Shift ~14 nm [5]

Experimental Workflows and Signaling Pathways
Bioorthogonal Labeling Strategy

The core of using Sulfo-Cy3-Tetrazine is the bioorthogonal reaction with a TCO-modified
molecule. This two-step labeling strategy ensures high specificity.
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Step 1: Target Modification

Protein of Interest

Reaction with primary amines (e.g., Lysine)

TCO-Modified Protein

Step 2: Fluorophore Ligation

Sulfo-Cy3-Tetrazine

Inverse Electron Deman

il Diels-Alder Cycloaddition

Fluorescently Labeled Protein

Super-Resolution Microscopy (STORM, STED)

Step 3:vmaging
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Sample Preparation

Label Target with
Sulfo-Cy3 (Activator) &
Alexa 647 (Reporter)

Cell Fixation
& Permeabilization

Mount Sample in
STORM Imaging Buffer

Image Acquisition

Excite Reporter (e.g., 647 nm laser)
to drive to dark state

Activate Sparse Subset of
Activators (e.g., 561 nm laser)

Record Single-Molecule
Blinking Events

Repeat thousands of times

Image Recpnstruction

Localize Fluorophore
Positions in each frame

Combine localizations to
create super-resolved image

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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